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Compound of Interest

Compound Name: D-(+)-Trehalose-d2

Cat. No.: B12054348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of D-(+)-
Trehalose-d2 in aqueous solutions. While specific data for the deuterated form is limited, the
physicochemical properties of D-(+)-Trehalose are presented as a close proxy due to their
structural similarity. This document is intended to be a valuable resource for researchers and
professionals in drug development and related fields.

Core Concepts: Solubility and Stability

D-(+)-Trehalose is a naturally occurring non-reducing disaccharide composed of two glucose
units linked by an a,a-1,1 glycosidic bond.[1] This unique linkage contributes significantly to its
remarkable stability.[1] In pharmaceutical and biotechnological applications, understanding the
solubility and stability of an excipient like trehalose is critical for formulation development,
ensuring product efficacy and shelf-life.

Solubility of D-(+)-Trehalose in Aqueous Solutions

D-(+)-Trehalose is freely soluble in water, with its solubility increasing with temperature.[2] The
high solubility is attributed to its ability to form multiple hydrogen bonds with water molecules.[3]
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Solubility ( g/100 g Solubility ( g/100 Molar
Temperature (°C)

solution) mL water) Concentration (M)
10 42.3[4] ~73.3 ~1.94
20 46.6[4] 68.9[1] ~1.82
25 - 76 (mg/mL)[5] ~0.20
30 52.3[4] ~109.6 ~2.90
40 59.7[4] ~148.1 ~3.91

Less soluble than
>80 sucrose below this

temperature[1]

Note: The data presented is for non-deuterated D-(+)-Trehalose. It is anticipated that the
solubility of D-(+)-Trehalose-d2 will be very similar.

Stability of D-(+)-Trehalose in Aqueous Solutions

The a,a-1,1 glycosidic bond in trehalose makes it highly resistant to hydrolysis, especially when
compared to other disaccharides like sucrose.[1][6] This inherent stability is a key advantage in
its use as a stabilizer for biomolecules.[7][8]

Key Stability Characteristics:

o Resistance to Acid Hydrolysis: The glycosidic bond in trehalose is very resistant to acid
hydrolysis, making it stable even under acidic conditions.[1]

o Thermal Stability: Trehalose is stable in solution at high temperatures.[1]

e pH Stability: Studies have shown that the rate of hydrolysis of trehalose does not vary
significantly in the pH range between 7 and 12.[9]

o Spontaneous Hydrolysis: The uncatalyzed hydrolysis of trehalose in a neutral solution at
25°C is extremely slow, with a reported half-life of 6.6 million years.[6][9] This indicates
exceptional stability under typical storage conditions.
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Experimental Protocols

Several analytical methods can be employed to determine the solubility and stability of D-(+)-
Trehalose-d2 in aqueous solutions. The choice of method often depends on the specific
requirements of the study, such as the desired sensitivity and the presence of other
components in the solution.

Solubility Determination

A common method for determining the solubility of a compound like trehalose involves
preparing saturated solutions at various temperatures.

Protocol Outline:

o Sample Preparation: Add an excess amount of D-(+)-Trehalose-d2 to a known volume of
purified water in a sealed container.

o Equilibration: Agitate the samples at a constant temperature for a sufficient period to ensure
equilibrium is reached.

o Sample Analysis: Carefully withdraw a known volume of the supernatant, ensuring no
undissolved solid is transferred. The concentration of dissolved trehalose can then be
determined using methods such as:

o High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID):
This is a reliable method for quantifying non-chromophoric compounds like trehalose.[10]
[11]

o Gravimetric Analysis: Evaporation of the solvent and weighing the remaining solid.

Stability Assessment (Hydrolysis Study)

To assess the stability of D-(+)-Trehalose-d2, forced degradation studies are often performed
under various stress conditions (e.g., elevated temperature, extreme pH).

Protocol Outline:
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o Sample Preparation: Prepare aqueous solutions of D-(+)-Trehalose-d2 at a known
concentration. Adjust the pH of the solutions as required for the study.

 Incubation: Store the samples at controlled temperatures for a defined period.
« Time-Point Analysis: At specific time intervals, withdraw aliquots of the samples.

o Quantification of Degradation: Analyze the samples to determine the amount of remaining
trehalose and the formation of any degradation products (e.g., glucose). Analytical
techniques for this include:

o HPLC-RID: To monitor the decrease in the trehalose peak and the appearance of glucose
peaks.[10]

o Enzymatic Assays: These assays use the enzyme trehalase to specifically hydrolyze
trehalose to glucose, which can then be quantified using a coupled enzyme system.[10]
[12]

o Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive
and specific method can be used for the accurate quantification of trehalose, especially at
low concentrations.[10]

Visualizing Concepts and Workflows

To better illustrate the concepts discussed, the following diagrams are provided in the DOT
language.
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Caption: Conceptual diagram illustrating the high stability of D-(+)-Trehalose-d2 against
hydrolysis.
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Caption: General experimental workflow for assessing the stability of D-(+)-Trehalose-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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